Cas no 32710-86-4 (ethyl (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate)

ethyl (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate structure
32710-86-4 structure
Product Name:ethyl (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate
CAS No:32710-86-4
MF:C15H18N2O2
MW:258.315623760223
CID:1457573
PubChem ID:793027
Update Time:2025-04-20

ethyl (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate
    • 1H-Pyrazole-4-acetic acid, 3,5-dimethyl-1-phenyl-, ethyl ester
    • ethyl 2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate
    • ethyl 2-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetate
    • 32710-86-4
    • AKOS005136942
    • SR-01000195491-1
    • ethyl2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate
    • CBDivE_011459
    • SR-01000195491
    • AB00073836-01
    • DB-068685
    • SCHEMBL11243796
    • Inchi: 1S/C15H18N2O2/c1-4-19-15(18)10-14-11(2)16-17(12(14)3)13-8-6-5-7-9-13/h5-9H,4,10H2,1-3H3
    • InChI Key: DVWMFTCCVDLPOQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1C(C)=NN(C2C=CC=CC=2)C=1C)=O

Computed Properties

  • Exact Mass: 258.13694
  • Monoisotopic Mass: 258.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12

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